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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS for
Hexadecanenitrile from your supplier and adhere to all applicable safety regulations in your
region. The toxicological data for Hexadecanenitrile is limited; therefore, this guide
incorporates information on long-chain aliphatic nitriles as a chemical class to provide a more
comprehensive overview of potential hazards.

Chemical and Physical Properties

Hexadecanenitrile, also known as Palmitonitrile, is a long-chain aliphatic nitrile.[1][2] At room
temperature, it is a solid, as its melting point is approximately 31°C.[3][4][5] It is important to
note that it may be handled in a molten state or dissolved in a solvent, which will alter its
physical hazards.
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Property Value Source
CAS Number 629-79-8 [2]

EC Number 211-110-5 [4]
Molecular Formula Ci6H31N [2]
Molecular Weight 237.42 g/mol [2]
Melting Point 31°C [31141(5]
Boiling Point 333°C [415]
Appearance Solid at room temperature [31141[5]
Solubility Insoluble in water [5]

Hazard Identification and Classification

The hazard classification for Hexadecanenitrile is not harmonized. A single notification to the
European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory provides a
GHS classification.[2] However, many suppliers' Safety Data Sheets indicate that data is not
available for a definitive classification.[6]

Based on the available ECHA notification, the GHS classification is as follows:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

- H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 i
skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[2]

Hazard Pictogram:[2]

e walt text
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Precautionary Statements:[2]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
e P301+P317: IF SWALLOWED: Get medical help.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P317: Get medical help.

e P321: Specific treatment (see supplemental first aid instruction on this label).

e P330: Rinse mouth.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Specific quantitative toxicological data for Hexadecanenitrile, such as LD50 (Lethal Dose,
50%) or LC50 (Lethal Concentration, 50%), is not readily available in the public domain.[6]
However, the toxicity of aliphatic nitriles is generally attributed to their in-vivo metabolism, which
can release cyanide.[7][8]

Mechanism of Toxicity
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The primary mechanism of toxicity for many aliphatic nitriles involves the metabolic release of
cyanide.[7] This process is catalyzed by cytochrome P450 enzymes in the liver.[7] The
liberated cyanide can then inhibit cytochrome c oxidase, a critical enzyme in the mitochondrial
electron transport chain, thereby disrupting cellular respiration.[7]

- Metabolism B . Inhibition q . Disruption of
Hexadecanenitrile (Cytochrome P450) Cyanide (CN-) Cytochrome ¢ Oxidase ] Cellular Respiration

Click to download full resolution via product page

Fig. 1: Proposed mechanism of Hexadecanenitrile toxicity.

Experimental Protocols for Safety Assessment

While specific experimental safety data for Hexadecanenitrile is lacking, standardized
protocols for assessing the toxicity of chemicals are well-established by organizations such as
the Organisation for Economic Co-operation and Development (OECD).[9][10] These
guidelines provide a framework for conducting studies on acute toxicity, skin and eye irritation,
sensitization, and repeated dose toxicity.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)

This method is used to estimate the LD50 of a substance and identify signs of toxicity.[11] It is
designed to use a minimal number of animals.[11]

Methodology:
e Animal Selection: Healthy, young adult rodents (usually female rats) are used.[12]

e Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water,
withheld) overnight before dosing.[11]

o Dose Administration: The test substance is administered orally in a single dose via gavage.
[11] The initial dose is selected based on available information or a default value.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

» Dose Adjustment: The dose for the next animal is adjusted up or down depending on the
outcome (survival or death) for the previous animal.

o Data Analysis: The LD50 is calculated using the maximum likelihood method.
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Fig. 2: Workflow for OECD 425 Acute Oral Toxicity Study.
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Safe Handling and Personal Protective Equipment
(PPE)

Given the potential for harm upon ingestion, skin contact, or inhalation, strict adherence to
safety protocols is mandatory when handling Hexadecanenitrile.

Control Measure Recommendation

) ) Handle in a well-ventilated area, preferably in a
Engineering Controls )
chemical fume hood.[6]

Weatr tightly fitting safety goggles or a face

Eye/Face Protection )
shield.[6]

_ . Wear impervious gloves (e.g., nitrile rubber) and
Skin Protection ) ) )
protective clothing to prevent skin contact.[6]

If dusts or aerosols are generated, use a
Respiratory Protection NIOSH-approved respirator with an appropriate

cartridge.[6]

) Wash hands thoroughly after handling. Do not
Hygiene Measures ) i
eat, drink, or smoke in the work area.

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.[6]
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[6]

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated
clothing.[6]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[6]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person.[6]

Fire and Accidental Release Measures

Firefighting:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Accidental Release:

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust and contact with skin and eyes. Wear appropriate PPE.[6]

o Environmental Precautions: Prevent the material from entering drains or waterways.[6]

» Containment and Cleanup: For solid spills, carefully sweep or scoop up the material and
place it in a suitable container for disposal. Avoid generating dust.[6]

Storage and Disposal
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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